Cas no 16409-46-4 (2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate)

2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Properties

Names and Identifiers

• 2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate
• 3-Methylbutanoic aci 5-methyl-2-(1-methylethyl)cyclohexyl ester
• L-Methyl Isovalerate
• Menthyl isovalerate
• MENTHYL ISO-VALERATE
• FEMA 2669
• Isovaleriansaeure-menthylester
• isovaleric acid menthyl ester
• L-MENTHYL ISOVALERATE
• menth-3-ylisovalerate
• menthol,isovalerate
• Menthylisovalerat
• MENTHYLISOVALERIANAT
• Validol
• MENTHYL ISOVALERATE(P)
• +Expand

• InChIKey： VYQSSWZYPCCBRN-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H28O2/c1-10(2)8-15(16)17-14-9-12(5)6-7-13(14)11(3)4/h10-14H,6-9H2,1-5H3
• SMILES： CC(C)CC(=O)OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 240.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 240.20893
• Heavy Atom Count: 17
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.03650
• PSA: 26.30000
• Refractive Index: 1.4486
• Boiling Point: 260-262 ºC (750 mmHg)
• Melting Point: 1.3°C (estimate)
• Flash Point: 113 ºC
• FEMA: 2669
• Density: 0.909

2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Security Information

• RTECS：OT0720000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S26;S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： R36/37/38

2-Isopropyl-5-methylcyclohexyl 3-methylbutanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%